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Compound of Interest

Compound Name: N-PENTACOSANE-D52

CAS No.: 121578-13-0

Cat. No.: B568452 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work

extends beyond the benchtop; it encompasses the entire lifecycle of the chemical reagents you

employ. This guide provides a detailed, authoritative framework for the proper disposal of N-
PENTACOSANE-D52, ensuring safety, compliance, and environmental stewardship. While this

document is structured to provide in-depth technical guidance, it is imperative to always consult

your institution's specific waste management protocols and local regulations.

Hazard Assessment: Understanding N-
PENTACOSANE-D52
N-PENTACOSANE-D52 is a deuterated long-chain alkane. To establish the correct disposal

procedure, we must first understand its inherent properties and any associated hazards.

Chemical Identity:
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Property Value

Chemical Name N-PENTACOSANE-D52

Synonyms Perdeuteropentacosane

CAS Number 1346603-88-7

Molecular Formula C₂₅D₅₂

Molecular Weight Approximately 405.0 g/mol

Hazard Classification:

Safety Data Sheets (SDS) for the non-deuterated analogue, n-Pentacosane (CAS 629-99-2),

consistently classify it as a non-hazardous substance under OSHA's Hazard Communication

Standard[1]. It is described as a stable, white, solid powder that is not reactive under normal

conditions[2]. Its only noted incompatibility is with strong oxidizing agents[2].

The process of deuteration, the substitution of hydrogen with its isotope deuterium, does not

inherently confer hazardous properties to a molecule. The chemical reactivity of a compound is

primarily determined by its functional groups and molecular structure, which remain unchanged

in N-PENTACOSANE-D52. Therefore, it is reasonable to handle N-PENTACOSANE-D52 with

the same precautions as its non-deuterated counterpart, treating it as a non-hazardous

chemical.

Personal Protective Equipment (PPE) and Safety
Precautions
Even when handling non-hazardous chemicals, adherence to standard laboratory safety

protocols is essential to minimize any potential risks.

Recommended PPE:

Gloves: Wear standard laboratory gloves (e.g., nitrile) to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect against any potential

dust or splashes.
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Lab Coat: A standard lab coat should be worn to protect clothing.

Handling Precautions:

Work in a well-ventilated area to avoid inhalation of any fine particulate matter.

Avoid generating dust when handling the solid material.

Wash hands thoroughly after handling the substance.

Step-by-Step Disposal Protocol
The disposal of N-PENTACOSANE-D52, as a non-hazardous solid organic compound, should

follow the established procedures for non-hazardous laboratory chemical waste.

Step 1: Waste Identification and Segregation

Do not mix N-PENTACOSANE-D52 waste with hazardous waste streams (e.g., halogenated

solvents, heavy metals, or reactive chemicals).

Segregate solid waste from liquid waste.

Step 2: Containerization

Place solid N-PENTACOSANE-D52 waste into a designated, well-labeled, and sealed

container.

The container should be made of a material compatible with alkanes (e.g., a high-density

polyethylene (HDPE) or glass container).

The container must be clearly labeled as "Non-Hazardous Chemical Waste" and should

include the full chemical name: "N-PENTACOSANE-D52".

Step 3: Waste Accumulation and Storage

Store the waste container in a designated waste accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.
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Step 4: Final Disposal

The final disposal of the containerized waste must be conducted through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of N-PENTACOSANE-D52 in the regular trash or down the drain. While it is

not classified as hazardous, this practice is contrary to good laboratory practice and may

violate local regulations for chemical waste.

Spillage and Decontamination
In the event of a spill, the following procedures should be followed:

Isolate the Area: Cordon off the spill area to prevent further contamination.

Wear Appropriate PPE: Don gloves and eye protection.

Contain and Absorb: For a solid spill, carefully sweep or scoop the material into a designated

waste container. Avoid creating dust. If a solution of the compound is spilled, absorb it with

an inert material (e.g., vermiculite, sand, or absorbent pads).

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol or

ethanol) and then with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup (absorbents, gloves, etc.)

should be placed in the designated non-hazardous chemical waste container along with the

spilled substance.

Regulatory Framework and Best Practices
The disposal of all laboratory chemicals is governed by a framework of regulations and best

practices designed to protect both human health and the environment.

Resource Conservation and Recovery Act (RCRA): While N-PENTACOSANE-D52 is not a

listed hazardous waste under RCRA, the act provides the foundational principles for

responsible waste management.
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Occupational Safety and Health Administration (OSHA): OSHA's regulations, particularly the

Laboratory Standard (29 CFR 1910.1450), mandate safe handling practices for all laboratory

chemicals[3].

Institutional Policies: Your institution's EHS department will have specific guidelines for the

disposal of all chemical waste, including non-hazardous materials. These policies are

designed to ensure compliance with local and federal regulations.

The core principle of responsible chemical waste management is to prevent the release of

chemicals into the environment. Even non-hazardous chemicals can have unintended

ecological consequences if disposed of improperly.

Disposal Decision Workflow for N-PENTACOSANE-
D52
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Disposal Decision Workflow for N-PENTACOSANE-D52

Start: N-PENTACOSANE-D52 Waste Generated

Hazard Assessment (Consult SDS of analogue n-Pentacosane) Spill Occurs

Is the waste classified as hazardous?

Don Appropriate PPE (Gloves, Eye Protection, Lab Coat)

No

Segregate from Hazardous Waste Streams

Place in a Labeled, Sealed, Compatible Container ('Non-Hazardous Chemical Waste: N-PENTACOSANE-D52')

Store in Designated Waste Accumulation Area

Contact Institutional EHS for Pickup and Disposal

End: Proper Disposal

Follow Spill Cleanup Protocol

Yes

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of N-PENTACOSANE-D52.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b568452?utm_src=pdf-body-img
https://www.benchchem.com/product/b568452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act

(RCRA) Overview. Retrieved from [Link]

Occupational Safety and Health Administration. (n.d.). Occupational exposure to hazardous

chemicals in laboratories (29 CFR 1910.1450). Retrieved from [Link]

Chem Service Inc. (2014). SAFETY DATA SHEET: n-Pentacosane.

PubChem. (n.d.). Pentacosane. Retrieved from [Link]

Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste.

Retrieved from [Link]

Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.

Retrieved from [Link]

GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from

[Link]

Justrite. (2018). How to Manage Chemical Waste Disposal in Academic Labs. Retrieved from

[Link]

U.S. Environmental Protection Agency. (2025). Frequent Questions About Managing

Hazardous Waste at Academic Laboratories. Retrieved from [Link]

University of Pennsylvania Environmental Health and Radiation Safety. (n.d.).

LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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